Cas no 243661-06-5 (4-(benzenesulfonyl)-1H-pyrazol-5-amine)
4-(benzenesulfonyl)-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-(PHENYLSULFONYL)-1H-PYRAZOL-5-AMINE
- 4-(PHENYLSULFONYL)-1H-PYRAZOL-5-YLAMINE
- 4-(benzenesulfonyl)-1H-pyrazol-5-amine
- 1H-Pyrazol-3-amine, 4-(phenylsulfonyl)-
-
- MDL: MFCD03012195
4-(benzenesulfonyl)-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB341108-100 mg |
4-(Phenylsulfonyl)-1H-pyrazol-5-amine, 90%; . |
243661-06-5 | 90% | 100MG |
€208.80 | 2022-06-10 | |
| abcr | AB341108-500 mg |
4-(Phenylsulfonyl)-1H-pyrazol-5-amine, 90%; . |
243661-06-5 | 90% | 500 mg |
€678.60 | 2023-07-19 | |
| abcr | AB341108-1 g |
4-(Phenylsulfonyl)-1H-pyrazol-5-amine, 90%; . |
243661-06-5 | 90% | 1 g |
€1,312.80 | 2023-07-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX0356-100MG |
4-(benzenesulfonyl)-1H-pyrazol-5-amine |
243661-06-5 | 95% | 100MG |
¥ 831.00 | 2023-03-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX0356-250MG |
4-(benzenesulfonyl)-1H-pyrazol-5-amine |
243661-06-5 | 95% | 250MG |
¥ 1,326.00 | 2023-03-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX0356-500MG |
4-(benzenesulfonyl)-1H-pyrazol-5-amine |
243661-06-5 | 95% | 500MG |
¥ 2,204.00 | 2023-03-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX0356-1G |
4-(benzenesulfonyl)-1H-pyrazol-5-amine |
243661-06-5 | 95% | 1g |
¥ 3,306.00 | 2023-03-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX0356-5G |
4-(benzenesulfonyl)-1H-pyrazol-5-amine |
243661-06-5 | 95% | 5g |
¥ 9,919.00 | 2023-03-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX0356-10G |
4-(benzenesulfonyl)-1H-pyrazol-5-amine |
243661-06-5 | 95% | 10g |
¥ 16,533.00 | 2023-03-20 | |
| Oakwood | 042675 |
4-(Phenylsulfonyl)-1H-pyrazol-5-amine |
243661-06-5 | 042675 |
$0.00 | 2023-03-20 |
4-(benzenesulfonyl)-1H-pyrazol-5-amine Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 4-(benzenesulfonyl)-1H-pyrazol-5-amine
Professional Introduction to 4-(benzenesulfonyl)-1H-pyrazol-5-amine (CAS No. 243661-06-5)
4-(benzenesulfonyl)-1H-pyrazol-5-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic amine, with the chemical identifier CAS No. 243661-06-5, has garnered considerable attention due to its potential applications in drug discovery and development. The compound's molecular framework, incorporating a benzenesulfonyl group and a pyrazole core, positions it as a versatile intermediate for synthesizing various pharmacologically active molecules.
The< strong>benzenesulfonyl moiety in 4-(benzenesulfonyl)-1H-pyrazol-5-amine contributes to its reactivity and interaction with biological targets. This group is well-known for its ability to enhance binding affinity and selectivity in drug molecules, making it a valuable component in medicinal chemistry. Recent studies have highlighted the role of sulfonyl derivatives in modulating enzyme activity, particularly in the context of inflammatory and metabolic disorders. The pyrazole ring, on the other hand, is a common pharmacophore in many therapeutic agents, known for its stability and biological efficacy.
In the realm of contemporary pharmaceutical research, 4-(benzenesulfonyl)-1H-pyrazol-5-amine has been explored for its potential in developing novel treatments for neurological disorders. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors has been a focus of several innovative studies. Researchers have demonstrated that derivatives of this compound exhibit promising effects on neuroprotective and anti-inflammatory pathways, suggesting their utility in conditions such as Alzheimer's disease and Parkinson's disease.
The synthesis of 4-(benzenesulfonyl)-1H-pyrazol-5-amine involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular architecture efficiently. These techniques not only improve the scalability of production but also enhance the overall quality of the final product.
The pharmacokinetic properties of 4-(benzenesulfonyl)-1H-pyrazol-5-amine are another critical aspect that has been extensively studied. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary pharmacokinetic studies indicate that this compound exhibits favorable bioavailability and moderate metabolic clearance, which are key factors in determining its suitability for clinical applications.
The safety profile of 4-(benzenesulfonyl)-1H-pyrazol-5-amine has also been a subject of rigorous evaluation. Toxicological studies have been conducted to assess its acute and chronic toxicity, as well as potential side effects. These investigations have shown that the compound is generally well-tolerated at therapeutic doses, although further studies are needed to fully characterize its long-term safety implications.
In conclusion, 4-(benzenesulfonyl)-1H-pyrazol-5-amine represents a promising candidate for further development in pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a significant role in addressing various health challenges.
243661-06-5 (4-(benzenesulfonyl)-1H-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)